Cas no 1421501-68-9 (2-benzyl-4-(naphthalene-2-sulfonyl)morpholine)

• Product Name: 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine
• CAS No: 1421501-68-9
• MF: C₂₁H₂₁NO₃S
• MW: 367.461344480515
• CID: 5364536
• Update Time: 2025-10-28

2-benzyl-4-(naphthalene-2-sulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Naphthalenylsulfonyl)-2-(phenylmethyl)morpholine
• 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine

• Inchi： 1S/C21H21NO3S/c23-26(24,21-11-10-18-8-4-5-9-19(18)15-21)22-12-13-25-20(16-22)14-17-6-2-1-3-7-17/h1-11,15,20H,12-14,16H2
• InChI Key： DFJFHHYYFQNNKO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C3C(=C2)C=CC=C3)(=O)=O)CCOC(CC2=CC=CC=C2)C1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.6±60.0 °C(Predicted)
• pka: -8.16±0.40(Predicted)

Additional information on 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine

2-Benzyl-4-(Naphthalene-2-Sulfonyl)Morpholine: A Comprehensive Overview

2-Benzyl-4-(naphthalene-2-sulfonyl)morpholine (CAS No. 1421501-68-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring, a benzyl group, and a naphthalene sulfonamide moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The morpholine ring, a six-membered heterocyclic compound with an oxygen atom, is known for its ability to form stable complexes with metal ions and its role in enhancing the solubility and bioavailability of compounds. The benzyl group, derived from benzene, adds aromaticity and hydrophobicity to the molecule, which can influence its interactions with biological targets. The naphthalene-2-sulfonyl moiety, a derivative of naphthalene, introduces additional aromaticity and a sulfonyl functional group, which can enhance the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The naphthalene sulfonamide moiety is particularly effective in modulating the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key players in inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine has been investigated for its potential as an anticancer agent. Studies conducted by the National Cancer Institute have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of microtubule dynamics and the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are attributed to the presence of the morpholine ring and the naphthalene sulfonamide moiety, which enhance solubility and reduce metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine in human subjects. Early-phase trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further development as a therapeutic agent.

In conclusion, 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine (CAS No. 1421501-68-9) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 2-benzyl-4-(naphthalene-2-sulfonyl)morpholine is poised to play a significant role in advancing medical treatments for various diseases.